Cas no 1191-69-1 (Decyl isocyanate)

• Product Name: Decyl isocyanate
• CAS No: 1191-69-1
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 117480
• PubChem ID: 24879538
• Update Time: 2025-05-26

Decyl isocyanate Chemical and Physical Properties

Names and Identifiers

• Decane, 1-isocyanato-
• 1-isocyanatodecane
• Decyl isocyanate
• 1-decyl isocyanate
• Decane,1-isocyanato
• Decylisocyanat
• n-decylisocyanate
• XFEWMFDVBLLXFE-UHFFFAOYSA-N
• Decyl isocyanate, 98%
• GEO-03778
• AKOS015912935
• MFCD03427173
• J-004077
• SCHEMBL27220
• 1191-69-1
• isocyanatodecan
• DECYL ISOCYANATE 98
• DTXSID50403108
• Decyl isocyanate,98%

• MDL： MFCD03427173
• Inchi： 1S/C11H21NO/c1-2-3-4-5-6-7-8-9-10-12-11-13/h2-10H2,1H3
• InChI Key： XFEWMFDVBLLXFE-UHFFFAOYSA-N
• SMILES： O=C=NCCCCCCCCCC

Computed Properties

• Exact Mass: 183.16200
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.880 g/mL at 25 °C(lit.)
• Boiling Point: 85-89 °C(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.4360(lit.)
• PSA: 29.43000
• LogP: 3.46290
• Solubility: Not determined

Decyl isocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H317-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S23
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S23-26-36/37-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

Additional information on Decyl isocyanate

Decyl isocyanate (CAS No. 1191-69-1): Applications and Recent Research Developments

Decyl isocyanate, with the chemical formula C₁₀H₁₉NO, is a linear alkyl isocyanate that has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile reactivity and potential applications. The compound is characterized by a highly reactive isocyanate group (-NCO), which makes it a valuable intermediate in the synthesis of various functional materials, including polymers, coatings, and biologically active molecules.

The CAS No. 1191-69-1 identifier firmly establishes this compound within the scientific community, ensuring standardized referencing across academic and industrial settings. Decyl isocyanate belongs to the class of isocyanates, which are known for their ability to undergo polymerization reactions, forming polyurethanes and polyureas. These polymers exhibit a wide range of properties, such as flexibility, durability, and chemical resistance, making them suitable for applications in automotive, construction, and medical industries.

In recent years, research has focused on leveraging the unique properties of decyl isocyanate to develop novel therapeutic agents. The isocyanate group can react with nucleophilic functional groups present in biological molecules, such as amines and hydroxyl groups, to form stable urethane linkages. This reactivity has been exploited in the synthesis of prodrugs and drug delivery systems, where decyl isocyanate-based polymers can enhance bioavailability and controlled release profiles of active pharmaceutical ingredients (APIs).

One of the most promising applications of decyl isocyanate lies in its role as a precursor for biodegradable polymers. The development of environmentally friendly materials has become a critical focus in modern chemistry, and polyurethanes derived from renewable resources or designed for biodegradability are increasingly being studied. Decyl isocyanate can be copolymerized with bio-based diols or other green monomers to produce sustainable polyurethanes that maintain high performance while reducing environmental impact.

Recent advancements in computational chemistry have also shed new light on the reactivity patterns of decyl isocyanate. Molecular modeling studies have revealed insights into how the compound interacts with various substrates, providing a theoretical foundation for optimizing synthetic routes. These computational approaches are particularly valuable in predicting side reactions and improving yield rates during large-scale production.

The pharmaceutical industry has shown particular interest in decyl isocyanate for its potential use in drug formulation. Researchers have investigated its incorporation into hydrogels and other three-dimensional matrices that can mimic biological tissues. Such matrices are essential for developing tissue engineering scaffolds and controlled-release drug formulations that can enhance therapeutic efficacy while minimizing adverse effects.

In addition to its polymer-forming capabilities, decyl isocyanate has been explored as a building block for more complex organic molecules. Its reactive isocyanate group allows for further functionalization through reactions such as urethane formation, amide bond creation, and cycloadditions. These transformations have enabled the synthesis of novel compounds with potential applications in agrochemicals, specialty chemicals, and advanced materials.

The safety profile of decyl isocyanate remains a key consideration in its handling and application. While it does not fall under hazardous material classifications typically associated with highly toxic or explosive substances, proper precautions must be taken due to its irritant properties upon contact with skin or inhalation. Industrial processes involving decyl isocyanate require well-ventilated areas and protective equipment to ensure worker safety.

Future research directions may focus on expanding the scope of decyl isocyanate derivatives by exploring new synthetic methodologies or uncovering novel biological activities. The integration of machine learning techniques into drug discovery pipelines could accelerate the identification of new therapeutic applications for compounds derived from this versatile intermediate.